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Compound of Interest

Compound Name: 4-ethyl-1H-indazol-5-ol

Cat. No.: B8509395

Get Quote

Executive Summary
The synthesis of 4-ethyl-1H-indazol-5-ol from 4-bromoindazole presents a regiochemical

challenge: the introduction of an oxygen functionality at the C5 position and an ethyl chain at

the C4 position. While direct C-H oxidation of indazoles is non-trivial, this protocol leverages

the directing effects of the indazole core to install a nitro group at C5, which serves as a

masked hydroxyl via the Sandmeyer reaction. Subsequent protection and Palladium-catalyzed

cross-coupling utilize the C4-bromide handle to install the ethyl group. This modular approach

ensures high regiofidelity and scalability.

Retrosynthetic Analysis
The strategy disconnects the target into two key transformations:

C4-Alkylation: Disconnection of the ethyl group reveals a 4-bromo-5-hydroxyindazole

intermediate.

C5-Functionalization: Disconnection of the hydroxyl group traces back to 4-bromoindazole

via a nitro/amine sequence.
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Pathway Logic[1]
Why Nitration first? The C4-bromo substituent and the indazole ring cooperatively direct

electrophilic aromatic substitution (SEAr) to the C5 position (ortho to Br, para to N1-H).

Why Vinyl-Suzuki? Direct coupling of an ethyl group can suffer from

-hydride elimination or slow transmetallation. Coupling a vinyl group followed by
hydrogenation is a more robust, higher-yielding industrial standard.
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Caption: Retrosynthetic logic flow from Target to Starting Material (4-Bromoindazole).
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Detailed Experimental Protocol
Phase 1: C5-Functionalization (The "Bridge")
Objective: Convert 4-bromoindazole to 4-bromo-5-hydroxyindazole.

Step 1.1: Regioselective Nitration
Reagents: 4-Bromoindazole (1.0 eq), Fuming HNO₃ (1.5 eq), Conc. H₂SO₄ (Solvent).

Protocol:

Dissolve 4-bromoindazole in conc. H₂SO₄ at 0°C.

Add fuming HNO₃ dropwise, maintaining internal temperature <5°C to prevent over-

nitration or degradation.

Stir at 0°C for 1h, then warm to RT for 2h. Monitor by LCMS for conversion to mono-nitro

species.

Workup: Pour onto crushed ice. The solid precipitate (4-bromo-5-nitroindazole) is filtered,

washed with water, and dried.

Critical Check: Verify regiochemistry via 1H NMR (NOE or coupling constants). C5-nitro is

the major product; C7-nitro is a potential minor impurity. Recrystallize from EtOH if

necessary.

Step 1.2: Reduction of Nitro Group[1]
Reagents: Iron powder (Fe), NH₄Cl, EtOH/H₂O (3:1).

Protocol:

Suspend 4-bromo-5-nitroindazole in EtOH/H₂O.

Add Fe powder (5.0 eq) and NH₄Cl (5.0 eq).

Reflux (80°C) for 2-4 hours.

Workup: Filter hot through Celite to remove iron residues. Concentrate filtrate.[2][3][4]
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Yield: Expect >85% of 4-bromo-5-aminoindazole.

Step 1.3: Sandmeyer Hydrolysis (Phenol Formation)
Reagents: NaNO₂, H₂SO₄ (25%), H₂O.

Protocol:

Suspend 4-bromo-5-aminoindazole in 25% H₂SO₄ at 0°C.

Add aqueous NaNO₂ (1.1 eq) dropwise to form the diazonium salt. Stir for 30 min at 0°C.

Hydrolysis: Add the cold diazonium solution dropwise into a boiling solution of 25% H₂SO₄

(or H₂O/H₂SO₄ mixture).

Reflux for 30-60 mins until gas evolution ceases.

Workup: Cool, neutralize to pH 7 with NaOH, and extract with EtOAc.

Product:4-bromo-1H-indazol-5-ol.

Phase 2: Protection & Cross-Coupling (The
"Construction")
Objective: Install the ethyl group using the C4-Br handle.

Step 2.1: Global Protection
Reagents: 3,4-Dihydro-2H-pyran (DHP) (2.5 eq), p-TsOH (cat.), DCM.

Protocol:

Dissolve 4-bromo-1H-indazol-5-ol in DCM.

Add DHP and p-TsOH. Stir at RT for 12h.[2][4]

Mechanism: Protects both the N1-H and the C5-OH as THP ethers.
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Product:4-bromo-1-(tetrahydro-2H-pyran-2-yl)-5-((tetrahydro-2H-pyran-2-yl)oxy)-1H-

indazole.

Step 2.2: Suzuki-Miyaura Coupling (Vinyl Insertion)
Reagents: Vinylboronic acid pinacol ester (1.2 eq), PdCl₂(dppf)·DCM (5 mol%), K₂CO₃ (3.0

eq), 1,4-Dioxane/H₂O (4:1).

Protocol:

Degas solvents with N₂ or Ar for 30 mins.

Combine protected indazole, vinylboronate, and base in the reaction vessel.

Add Pd catalyst.[4][5]

Heat to 90-100°C for 4-12 hours.

Workup: Filter through Celite, extract with EtOAc. Purify via silica gel chromatography.

Product:4-vinyl-1-(THP)-5-(THP-oxy)-indazole.

Step 2.3: Hydrogenation & Deprotection
Reagents: H₂ (1 atm), Pd/C (10%), MeOH; then HCl (conc).

Protocol:

Hydrogenation: Stir the vinyl intermediate with Pd/C under H₂ balloon in MeOH for 2-4h.

(Reduces Vinyl -> Ethyl).

Deprotection: Filter off catalyst. Add conc. HCl (to pH 1) to the filtrate. Stir at RT or mild

heat (40°C) for 1-2h to remove THP groups.

Final Workup: Neutralize with NaHCO₃, extract with EtOAc/THF.

Final Purification: Recrystallization or Column Chromatography.

Quantitative Data Summary
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Step
Transformatio
n

Key Reagents Typical Yield
Critical
Parameter

1 Nitration HNO₃/H₂SO₄ 75-85%
Temp < 5°C

(Regioselectivity)

2 Reduction Fe/NH₄Cl 85-95%
Filtration of Iron

sludge

3 Hydrolysis NaNO₂/H₂SO₄ 60-70%

Control of

Diazotization

Temp

4 Protection DHP/p-TsOH >90%
Anhydrous

conditions

5 Suzuki Coupling Vinyl-Bpin/Pd 70-85%
Degassing (O₂

exclusion)

6 Hydrogenation H₂/Pd-C >95% Catalyst loading

7 Deprotection HCl/MeOH 85-90% pH monitoring
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Caption: Step-by-step synthetic workflow from 4-Bromoindazole to 4-Ethyl-1H-indazol-5-ol.

Troubleshooting & Safety
Safety Protocols
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Fuming Nitric Acid: Highly corrosive and oxidizing. Use exclusively in a fume hood with

proper PPE (face shield, acid-resistant gloves).

Diazonium Salts: Potentially explosive if dried. Keep in solution and process immediately.

Palladium Catalysts: Handle under inert atmosphere to preserve activity.

Troubleshooting Guide
Issue: Low Regioselectivity in Nitration.

Solution: Ensure temperature is strictly controlled at 0°C. If 7-nitro isomer forms, separate

via column chromatography (Ethyl Acetate/Hexane gradient).

Issue: Stalled Suzuki Coupling.

Solution: Re-degas solvents.[4] Ensure the bromide is the limiting reagent. Switch to a

more active catalyst like Pd(tBu₃P)₂ or XPhos Pd G2 if conversion is slow.

Issue: Incomplete Deprotection.

Solution: THP groups on indazoles can be stubborn. Increase HCl concentration or switch

to TFA/DCM if solubility is an issue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8509395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

